Cas no 1841-85-6 (Phenol, 2-[[(4-fluorophenyl)imino]methyl]-6-methoxy-)

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-6-methoxy- structure
1841-85-6 structure
Product Name:Phenol, 2-[[(4-fluorophenyl)imino]methyl]-6-methoxy-
CAS No:1841-85-6
MF:C14H12FNO2
MW:245.248987197876
CID:1382186
PubChem ID:3704945
Update Time:2025-04-20

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[(4-fluorophenyl)imino]methyl]-6-methoxy-
    • 1841-85-6
    • STK947778
    • 2-[(4-fluorophenyl)iminomethyl]-6-methoxyphenol
    • AKOS005641193
    • Alpha-(4-fluorophenylimino)-2-methoxy-o-cresol
    • 2-{(E)-[(4-fluorophenyl)imino]methyl}-6-methoxyphenol
    • BS-10561
    • Inchi: 1S/C14H12FNO2/c1-18-13-4-2-3-10(14(13)17)9-16-12-7-5-11(15)6-8-12/h2-9,17H,1H3/b16-9+
    • InChI Key: GEKAPFNMAKPDKB-CXUHLZMHSA-N
    • SMILES: FC1C=CC(=CC=1)/N=C/C1C=CC=C(C=1O)OC

Computed Properties

  • Exact Mass: 245.08520679g/mol
  • Monoisotopic Mass: 245.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.8Ų
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